Cas no 72235-36-0 (4-Bromo-1,8-naphthyridin-2-ol)

• Product Name: 4-Bromo-1,8-naphthyridin-2-ol
• CAS No: 72235-36-0
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD28505493
• CID: 3197537
• PubChem ID: 130785402
• Update Time: 2025-10-28

4-Bromo-1,8-naphthyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,8-NAPHTHYRIDIN-2(1H)-ONE, 4-BROMO-
• 4-Bromo-1,8-naphthyridin-2(1H)-one
• 4-Bromo-1,8-naphthyridin-2-ol
• SY224760
• XCA23536
• SCHEMBL21591632
• 72235-36-0
• DB-205621
• 4-bromo-1H-1,8-naphthyridin-2-one
• AKOS037649622
• CS-0132996
• CS-12788
• AC1893
• MFCD28505493

• MDL： MFCD28505493
• Inchi： 1S/C8H5BrN2O/c9-6-4-7(12)11-8-5(6)2-1-3-10-8/h1-4H,(H,10,11,12)
• InChI Key： IETZNQMOIMPLLC-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 1

Additional information on 4-Bromo-1,8-naphthyridin-2-ol

Comprehensive Overview of 4-Bromo-1,8-naphthyridin-2-ol (CAS No. 72235-36-0): Properties, Applications, and Research Insights

4-Bromo-1,8-naphthyridin-2-ol (CAS No. 72235-36-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This brominated naphthyridine derivative is characterized by its unique molecular structure, combining a naphthyridine core with a bromine substituent at the 4-position and a hydroxyl group at the 2-position. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and functional materials.

Recent trends in organic chemistry highlight the growing demand for halogenated naphthyridines, with 4-Bromo-1,8-naphthyridin-2-ol being a prime example. Researchers are increasingly exploring its potential in medicinal chemistry, where it serves as a building block for kinase inhibitors and antimicrobial agents. The compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility in drug discovery pipelines.

From a material science perspective, 4-Bromo-1,8-naphthyridin-2-ol has shown promise in the development of organic semiconductors and luminescent materials. Its conjugated system and bromine atom facilitate further functionalization, enabling the tuning of electronic properties for applications in OLEDs (Organic Light-Emitting Diodes) and sensors. This aligns with the current industry focus on sustainable electronics and green chemistry.

The synthesis of 4-Bromo-1,8-naphthyridin-2-ol typically involves bromination of the parent naphthyridine framework under controlled conditions. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to improve yield and reduce environmental impact, addressing the growing demand for eco-friendly synthetic methods. Analytical characterization of this compound often employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural integrity.

In the context of biological activity, derivatives of 4-Bromo-1,8-naphthyridin-2-ol have demonstrated interesting pharmacological profiles. Recent studies suggest potential applications in targeting protein-protein interactions and modulating enzyme functions, making it a subject of interest in precision medicine research. The compound's scaffold is particularly relevant in the design of selective kinase inhibitors, a hot topic in cancer therapeutics.

From a commercial standpoint, the global market for fine chemicals like 4-Bromo-1,8-naphthyridin-2-ol is expanding, driven by increased R&D investment in biopharmaceuticals and advanced materials. Suppliers are focusing on improving scalability and cost-efficiency in production to meet the needs of both academic and industrial researchers. Quality control measures, including HPLC purity analysis and residual solvent testing, are critical for ensuring batch-to-batch consistency.

Looking ahead, the versatility of 4-Bromo-1,8-naphthyridin-2-ol positions it as a key player in multiple scientific domains. Ongoing research is exploring its potential in metal-organic frameworks (MOFs), catalysis, and as a precursor for bioimaging probes. As synthetic methodologies advance and applications diversify, this compound is likely to remain at the forefront of molecular innovation in the coming years.

For researchers working with 4-Bromo-1,8-naphthyridin-2-ol, proper handling and storage are essential to maintain its stability. The compound should be stored in anhydrous conditions at controlled temperatures, protected from light and moisture. These precautions ensure optimal performance in subsequent synthetic transformations and maintain the integrity of this valuable chemical building block.